S-MGB-234 TFA
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
S-MGB-234 is a novel Minor Groove Binder that cures animal African trypanosomiasis in an in vivo mouse model. S-MGB-234 has significant potential as novel therapeutic agents for animal African trypanosomiasis.
Scientific Research Applications
Animal African Trypanosomiasis (AAT) Treatment
S-MGB-234 TFA, a minor groove binder (MGB), has shown significant potential as a novel therapeutic agent for Animal African Trypanosomiasis (AAT). A study demonstrated its efficacy in curing T. congolense-infected mice, highlighting its distinct structural class and excellent in vitro activities against causative organisms of AAT like Trypanosoma congolense and Trypanosoma vivax. Notably, S-MGB-234 TFA does not show cross-resistance with current diamidine drugs, making it a promising alternative for AAT treatment where resistance to existing therapies is a challenge (Giordani et al., 2019).
Antitypanosomal Agent in Veterinary Medicine
S-MGB-234 TFA has also been identified as an effective antitypanosomal agent in the veterinary context. It is effective against a range of Trypanosoma species, including T. congolense, T. vivax, T. brucei, and T. cruzi. Its efficacy in in vivo models of trypanosome infection in mice, combined with the lack of cross-resistance with other antitrypanosomal drugs, positions it as a valuable compound for new veterinary trypanocides, especially in sub-Saharan Africa where nagana (animal trypanosomiasis) is a major livestock disease (Suckling et al., 2017).
properties
CAS RN |
1970223-54-1 |
---|---|
Product Name |
S-MGB-234 TFA |
Molecular Formula |
C34H34F6N8O8 |
Molecular Weight |
796.6844 |
IUPAC Name |
(E)-N-(5-((5-((3-amino-3-iminopropyl)carbamoyl)-1-methyl-1H-pyrrol-3-yl)carbamoyl)-1-methyl-1H-pyrrol-3-yl)-6-(4-methoxystyryl)nicotinamide bis(2,2,2-trifluoroacetate) |
InChI |
InChI=1S/C30H32N8O4.2C2HF3O2/c1-37-18-23(14-25(37)29(40)33-13-12-27(31)32)36-30(41)26-15-22(17-38(26)2)35-28(39)20-7-9-21(34-16-20)8-4-19-5-10-24(42-3)11-6-19;2*3-2(4,5)1(6)7/h4-11,14-18H,12-13H2,1-3H3,(H3,31,32)(H,33,40)(H,35,39)(H,36,41);2*(H,6,7)/b8-4+;; |
InChI Key |
DXYFFMSFQRKJCY-ZDTICIBISA-N |
SMILES |
COC1=CC=C(/C=C/C2=CC=C(C(NC3=CN(C)C(C(NC4=CN(C)C(C(NCCC(N)=N)=O)=C4)=O)=C3)=O)C=N2)C=C1.O=C(O)C(F)(F)F.O=C(O)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
S-MGB-234; S-MGB234; S-MGB 234; SMGB-234; SMGB234; SMGB 234; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.